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Compound of Interest

Compound Name: DM-Nitrophen tertasodium

Cat. No.: B13915061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DM-Nitrophen tetrasodium salt is a photolabile chelator, or "caged" compound, designed for the

precise spatial and temporal control of intracellular calcium concentration ([Ca²⁺]). This

molecule exhibits a high affinity for calcium ions in its native state, effectively sequestering

them from the cellular environment. Upon photolysis with near-ultraviolet light, DM-Nitrophen

undergoes rapid conformational changes, leading to a dramatic reduction in its affinity for Ca²⁺

and a subsequent release of the ion. This property makes it an invaluable tool in cell biology

and neuroscience for investigating a wide array of calcium-dependent signaling pathways and

physiological processes. This guide provides an in-depth overview of the core properties of

DM-Nitrophen tetrasodium salt, detailed experimental protocols, and visualizations of its

mechanism and application.

Core Properties of DM-Nitrophen Tetrasodium Salt
DM-Nitrophen, chemically known as 1-(2-Nitro-4,5-dimethoxyphenyl)-1,2-diaminoethane-

N,N,N',N'-tetraacetic acid, tetrasodium salt, is a solid, typically orange in color, with good

solubility in water.[1] Its utility as a caged Ca²⁺ compound stems from a significant change in its

dissociation constant (Kd) for calcium upon illumination.
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The fundamental characteristics of DM-Nitrophen tetrasodium salt are summarized in the table

below.

Property Value Reference

Molecular Formula C₁₈H₁₉N₃O₁₂ · 4Na [1]

Molecular Weight 561.32 g/mol [1]

Appearance Orange solid [1][2]

Solubility 100 mg/mL in water [1][2]

Purity ≥93% (HPLC) [1][2]

Ca²⁺ Dissociation Constant

(Kd) - Before Photolysis
5 nM [2][3][4]

Ca²⁺ Dissociation Constant

(Kd) - After Photolysis
3 mM [3][4]

Mg²⁺ Dissociation Constant

(Kd) - Before Photolysis
2-5 µM [2]

Quantum Yield for Ca²⁺

Release
0.18 [5]

Rate of Ca²⁺ Release (at pH

7.2, 25°C)
38,000 s⁻¹ [6][7]

Spectral Properties
The photolytic release of calcium from DM-Nitrophen is triggered by near-UV light.

Understanding its spectral properties is crucial for designing effective uncaging experiments.

Spectral Property Value Reference

Absorbance Maximum (λmax) ~350 nm [3]

Molar Extinction Coefficient (ε)

at 350 nm
4.33 x 10³ M⁻¹cm⁻¹ [3]
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Mechanism of Action: Calcium Caging and
Photorelease
DM-Nitrophen's function is based on a light-induced intramolecular rearrangement. In its

"caged" form, the molecule's conformation allows for high-affinity binding of Ca²⁺. Upon

absorption of a photon of appropriate wavelength, the nitrobenzyl moiety undergoes a

photochemical reaction, leading to the cleavage of the chelator's backbone. This results in the

formation of two iminodiacetic acid photoproducts with a significantly lower affinity for Ca²⁺,

thereby releasing the bound ion into the surrounding medium.
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DM-Nitrophen-Ca²⁺ Complex
(High Affinity, Kd = 5 nM)

Near-UV Light
(~350 nm)

Photon Absorption Excited State Photoproducts + Ca²⁺
(Low Affinity, Kd = 3 mM)

Photolysis Free Ca²⁺Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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